Cas no 2138287-64-4 (3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide)

• Product Name: 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide
• CAS No: 2138287-64-4
• MF: C₁₀H₉NO₄S₂
• MW: 271.31276011467
• CID: 6273695
• PubChem ID: 165873383
• Update Time: 2025-07-02

3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide
• 2138287-64-4
• EN300-713162

• Inchi： 1S/C10H9NO4S2/c1-11-17(13,14)10-8(4-5-15-10)9-3-2-7(6-12)16-9/h2-6,11H,1H3
• InChI Key： HBKAAGCKAXSWFW-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CC=C(C=O)S1)(NC)(=O)=O

Computed Properties

• Exact Mass: 270.99730012g/mol
• Monoisotopic Mass: 270.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide

Introduction to 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide (CAS No. 2138287-64-4)

3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and promising biological activities. The compound, identified by the CAS number 2138287-64-4, belongs to a class of molecules that integrate heterocyclic scaffolds with sulfonamide and formyl functional groups, making it a versatile candidate for further exploration in drug discovery and development. This introduction delves into the chemical properties, potential applications, and recent research findings associated with this compound.

The molecular structure of 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide is characterized by a thiophene ring substituted at the 5-position with a formyl group, connected to a furan ring via an amide linkage at the 2-position. The presence of both the formyl and sulfonamide groups introduces reactive sites that can participate in various chemical transformations, enabling the synthesis of more complex derivatives. These structural motifs are particularly attractive in medicinal chemistry due to their ability to engage with biological targets such as enzymes and receptors.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores, with thiophene and furan derivatives being extensively studied for their potential therapeutic effects. The combination of a thiophene ring with a formyl group has been shown to enhance binding affinity to certain biological targets, while the sulfonamide moiety is well-known for its role as a pharmacological anchor in many drugs. This dual functionality makes 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The formyl group can undergo condensation reactions with various nucleophiles, allowing for the introduction of additional functional groups or side chains. Similarly, the sulfonamide group can be modified through substitution or coupling reactions, providing further opportunities for structural diversification. These properties make 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide a valuable building block in synthetic chemistry.

Recent research has begun to explore the biological activities of 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide, with initial studies suggesting promising results in several therapeutic areas. For instance, preliminary in vitro assays have indicated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory responses. The thiophene ring is known to interact with biological targets in a way that can modulate enzyme activity, while the sulfonamide group may contribute to improved solubility and bioavailability.

The formyl group on the thiophene ring is particularly noteworthy, as it can participate in Schiff base formation or undergo oxidation-reduction reactions, which may be relevant for drug-receptor interactions. These chemical properties have prompted researchers to investigate derivatives of 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide that might enhance its pharmacological profile. By modifying the substituents on the thiophene or furan rings, or by introducing additional functional groups, it may be possible to develop more potent and selective inhibitors.

In addition to its potential as an enzyme inhibitor, 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide has also been explored for its possible role in anti-cancer therapy. The unique structural features of this compound allow it to interact with biological pathways involved in cell proliferation and apoptosis. Early studies have suggested that it may disrupt key signaling cascades that are dysregulated in cancer cells, potentially leading to growth inhibition or apoptosis induction.

The sulfonamide group is particularly relevant in this context, as it has been shown to enhance drug delivery and bioavailability when incorporated into therapeutic agents. Furthermore, the presence of both a formyl and an amide group provides multiple sites for chemical modification, allowing for the development of prodrugs or targeted delivery systems. These features make 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide an attractive candidate for further development in oncology research.

Another area of interest is the use of 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide as a scaffold for antimicrobial agents. The structural complexity of this compound allows it to interact with bacterial enzymes and cell wall components, potentially leading to novel mechanisms of action against resistant strains. The formyl group can participate in covalent bond formation with bacterial targets, while the sulfonamide moiety may disrupt essential metabolic pathways.

The growing threat of antibiotic-resistant bacteria has intensified efforts to discover new antimicrobial agents with unique modes of action. Compounds like 3-(5-formylthiophen-2-yl)-N-methylfuran-2-sulfonamide offer hope by providing novel chemical scaffolds that may overcome existing resistance mechanisms. Further research is needed to fully elucidate its antimicrobial potential and optimize its pharmacological properties for clinical use.

In conclusion,3-(5-formylthiophen-2-yl)-N-methylfuran - 2 - sulfonamide (CAS No. 2138287 - 64 - 4) represents a promising compound in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new biological activities and synthetic possibilities,3-(5 - formy l - thi ophen - 2 - yl) - N - me th ylfura n - 2 - sul fon am ide is poised to play an important role in shaping future advancements in medicinal chemistry.